Cas no 1420904-22-8 (2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol)

• Product Name: 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol
• CAS No: 1420904-22-8
• MF: C₇H₁₁NS₂
• MW: 173.298938989639
• CID: 2171974
• PubChem ID: 71632729
• Update Time: 2025-06-12

2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• (2-Isopropylthiazol-5-yl)methanethiol
• AM99461
• 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol

• Inchi： 1S/C7H11NS2/c1-5(2)7-8-3-6(4-9)10-7/h3,5,9H,4H2,1-2H3
• InChI Key： LAKFXAGMWRRVCN-UHFFFAOYSA-N
• SMILES： S1C(CS)=CN=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol

Introduction to 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol (CAS No. 1420904-22-8)

2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1420904-22-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural framework of 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol incorporates a thiazole core substituted with an isopropyl group at the 2-position and a methanethiol moiety at the 5-position, which together contribute to its unique chemical and biological properties.

The thiazole ring is a five-membered aromatic heterocycle consisting of sulfur and nitrogen atoms, making it a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the isopropyl group at the 2-position enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. On the other hand, the methanethiol (thiol) group at the 5-position introduces a polar and reactive moiety, which can participate in various chemical reactions, including disulfide bond formation and redox processes. These structural features make 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy against various diseases, including infectious disorders, cancer, and inflammatory conditions. The unique electronic properties of thiazole rings allow them to modulate biological pathways by acting as substrates or inhibitors of key enzymes. For instance, studies have shown that thiazole derivatives can inhibit bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. Additionally, some thiazole-based compounds have exhibited antifungal and antiviral activities by disrupting essential cellular processes in pathogens.

The isopropyl-substituted thiazole scaffold has been particularly studied for its potential in developing novel antimicrobial agents. The isopropyl group not only improves solubility but also enhances binding affinity to biological targets by introducing steric hindrance that mimics natural substrates or products. This has led to the discovery of several thiazole derivatives with improved pharmacokinetic profiles compared to their unsubstituted counterparts. Furthermore, the methanethiol moiety in 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol provides a site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into complex molecular structures, thereby expanding the chemical space for drug discovery.

Recent advances in computational chemistry have also facilitated the design of novel thiazole derivatives like 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol by predicting their binding modes to biological targets. Molecular docking studies have identified that this compound can interact with protein active sites through hydrogen bonding networks involving both the sulfur and nitrogen atoms of the thiazole ring. Additionally, quantum mechanical calculations have revealed that the electron-rich nature of the thiazole core enhances its ability to form stable complexes with positively charged residues in proteins. These insights have guided synthetic efforts toward optimizing potency and selectivity.

The pharmaceutical industry has increasingly leveraged biocatalysis and green chemistry principles to synthesize complex heterocycles like 2-(propan-2-yl)-1,3-thiazol-5-ylmethanethiol more efficiently. Enzyme-mediated reactions offer high regioselectivity and mild reaction conditions compared to traditional synthetic methods involving harsh reagents. For example, transaminases have been used to introduce chiral centers into thiazole derivatives with high enantioselectivity. Similarly, biocatalytic desulfurization techniques have enabled the synthesis of modified thiazoles while minimizing waste generation.

In conclusion, 2-(propan-2-yli)-1 ,3 -thia z ol -5 -y lm eth an ethi ol ( CAS No . 1420904 -22 -8 ) represents an exciting opportunity for further exploration in drug discovery . Its structural features , combined with recent advances i n synthetic an d computational chemistry , make it a valuable scaffold f or developing n e w therapeutic agents . As research continues t o uncover t he full p otential o f this c ompound , i t is likely t o play an i mportant role i n future med ic al applications . p >